molecular formula C10H16N2O B8657809 5-Cyclohexyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one CAS No. 61199-34-6

5-Cyclohexyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one

Cat. No.: B8657809
CAS No.: 61199-34-6
M. Wt: 180.25 g/mol
InChI Key: GLPCQGFZPVZUSV-UHFFFAOYSA-N
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Description

5-Cyclohexyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

61199-34-6

Molecular Formula

C10H16N2O

Molecular Weight

180.25 g/mol

IUPAC Name

5-cyclohexyl-2-methyl-4H-pyrazol-3-one

InChI

InChI=1S/C10H16N2O/c1-12-10(13)7-9(11-12)8-5-3-2-4-6-8/h8H,2-7H2,1H3

InChI Key

GLPCQGFZPVZUSV-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)CC(=N1)C2CCCCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To ethyl 3-oxo-cyclohexanepropionic acid (4.4 g, 0.234 mole) in n-propanol (500 ml) is added dropwise with stirring under nitrogen at 80° C. methylhydrazine (13.8 g, 0.3 mole). After heating at reflux during 5 hours, the reaction is cooled and evaporated to a residual oil. Crystallization from ethylacetate gives a white powder mp 170.5° C. to 172° C.
Name
ethyl 3-oxo-cyclohexanepropionic acid
Quantity
4.4 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
methylhydrazine
Quantity
13.8 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

To ethyl β-oxocyclohexanepropionate (4.4 g, 0.234 mole) in n-propanol (500 ml) is added dropwise with stirring under nitrogen at 80° C. methylhydrazine (13.8 g, 0.3 mole). After heating at reflux during 5 hours, the reaction is cooled and evaporated to a residual oil. Crystallization from ethylacetate gives a white powder mp 170.5° C. to 172° C.
Quantity
4.4 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
methylhydrazine
Quantity
13.8 g
Type
reactant
Reaction Step Two

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